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Compound of Interest

Compound Name: Triisopropylsilanol

Cat. No.: B095006

Essential Safety and Handling Guide for
Triisopropylsilanol

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This guide provides immediate and
essential safety and logistical information for the use of Triisopropylsilanol, outlining
operational procedures and disposal plans to ensure a secure laboratory environment.

Physicochemical and Hazard Data

A clear understanding of Triisopropylsilanol's properties is the first step toward safe handling.
The following table summarizes key quantitative data.
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Property Value Source
Linear Formula [(CH3)2CH]sSiOH [1112]
CAS Number 17877-23-5 [1][2]
Molecular Weight 174.36 g/mol [11[2]
Boiling Point 196 °C at 750 mmHg [11[3]
Density 0.878 g/mL at 25 °C [1][3]
Flash Point 72.2 °C (162.0 °F) [1]
Refractive Index n20/D 1.456 [11[3]
Storage Class 10 - Combustible liquids [1]

Hazard Identification and Personal Protective
Equipment (PPE)

Triisopropylsilanol is classified as a substance that causes skin irritation, serious eye
irritation, and may cause respiratory irritation.[4] It is also a combustible liquid.[1] Adherence to
proper PPE protocols is mandatory to mitigate these risks.

Hazard Required PPE

) o Chemical-resistant gloves (e.qg., nitrile) and a lab
Skin Irritation
coat must be worn.[1]

o Safety glasses with side shields or chemical
Eye Irritation .
safety goggles are required.[1]

Work in a well-ventilated area, preferably a
_ o chemical fume hood. If vapors or aerosols are
Respiratory Irritation _ _
generated, a NIOSH-approved respirator with

an appropriate cartridge is necessary.[4][5]

Keep away from heat, sparks, and open flames.
Combustible Liquid [5][6][7] Use non-sparking tools and ensure

electrical equipment is explosion-proof.[5][6]
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Operational Workflow for Handling
Triisopropylsilanol

The following diagram outlines the standard operating procedure for the safe handling of

Triisopropylsilanol from receipt to disposal.
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Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Ensure Fume Hood is Operational

Handling & Experimentation

Ground/Bond Container
(If transferring large guantities)

:

Dispense Triisopropylsilanol
in Fume Hood

:

Perform Experiment

:

Keep Container Tightly Closed
When Not in Use

Cleanup & Disposal

Decontaminate Work Area

:

Segregate Waste

:

Dispose of Waste in Accordance
with Local Regulations

In Case of Spill: In Case of Exposure:
Absorb with Inert Material Follow First Aid Measures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Triisopropylsilanol.
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Experimental Protocols: Step-by-Step Guidance

Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for Triisopropylsilanol.[4][5]

o Personal Protective Equipment (PPE): Don the appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[1]

o Ventilation: Ensure that a chemical fume hood is available and functioning correctly. All
handling of Triisopropylsilanol should be performed within the fume hood to minimize
inhalation exposure.[4]

Handling and Use:

o Grounding: When transferring the liquid, ground and bond the container and receiving
equipment to prevent static discharge, which could be an ignition source.[5][6]

» Dispensing: Carefully dispense the required amount of Triisopropylsilanol. Avoid splashing.

o Container Management: Keep the container tightly closed when not in use to prevent the
release of vapors.[5][6]

Disposal Plan:

o Waste Collection: Collect waste Triisopropylsilanol and any contaminated materials in a
clearly labeled, sealed container. Do not mix with other waste streams.[5]

» Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal regulations. Consult with your institution's environmental health and safety (EHS)
department for specific guidance.[5][8]

o Container Disposal: Handle uncleaned, empty containers as you would the product itself.[5]

Emergency Procedures

First Aid Measures:
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[4]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[4]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6][9]

Spill Response:
o Evacuate: Evacuate non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: Absorb the spill with an inert, non-combustible material such as sand or earth.
[10]

o Collection: Collect the absorbed material using non-sparking tools and place it in a suitable
container for disposal.[6][10]

o Decontamination: Clean the spill area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Triisopropylsilanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095006#personal-protective-equipment-for-handling-
triisopropylsilanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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